Cas no 2168867-89-6 (tert-butyl N-3-(chlorosulfonyl)-2,2-difluoropropylcarbamate)

• Product Name: tert-butyl N-3-(chlorosulfonyl)-2,2-difluoropropylcarbamate
• CAS No: 2168867-89-6
• MF: C₈H₁₄ClF₂NO₄S
• MW: 293.715867519379
• CID: 6141250
• PubChem ID: 165521693
• Update Time: 2025-10-18

tert-butyl N-3-(chlorosulfonyl)-2,2-difluoropropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(chlorosulfonyl)-2,2-difluoropropylcarbamate
• 2168867-89-6
• tert-butyl N-[3-(chlorosulfonyl)-2,2-difluoropropyl]carbamate
• EN300-1577705

• Inchi： 1S/C8H14ClF2NO4S/c1-7(2,3)16-6(13)12-4-8(10,11)5-17(9,14)15/h4-5H2,1-3H3,(H,12,13)
• InChI Key： ZCJAFMAJKYUINC-UHFFFAOYSA-N
• SMILES： ClS(CC(CNC(=O)OC(C)(C)C)(F)F)(=O)=O

Computed Properties

• Exact Mass: 293.0300131g/mol
• Monoisotopic Mass: 293.0300131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-3-(chlorosulfonyl)-2,2-difluoropropylcarbamate

Tert-butyl N-3-(chlorosulfonyl)-2,2-difluoropropylcarbamate (CAS No. 2168867-89-6): Synthesis, Structural Features, and Emerging Applications in Medicinal Chemistry

The compound tert-butyl N-3-(chlorosulfonyl)-2,2-difluoropropylcarbamate (CAS No. 2168867-89-6) represents a structurally unique molecule with significant potential in the development of novel pharmaceutical agents. Its chemical structure integrates a tert-butyl carbamate moiety, a difluorinated propyl chain, and a chlorosulfonyl group, all of which contribute to its distinct physicochemical properties and biological activity. The N-substituted carbamate framework is widely recognized for its role in modulating enzyme inhibition and receptor binding affinity, particularly in the design of serine protease inhibitors and GABA analogs. Recent advancements in fluorinated drug discovery have further highlighted the importance of difluoroalkyl substitutions, which are known to enhance metabolic stability and lipophilicity while minimizing off-target effects.

The chlorosulfonyl group (–SO₂Cl) in this compound is a highly reactive functional group that serves as a versatile intermediate for the synthesis of sulfonamide derivatives. In medicinal chemistry, sulfonamides are pivotal due to their broad spectrum of biological activities, including anti-inflammatory, anticonvulsant, and antiviral properties. The presence of the 3-chlorosulfonylpropyl chain introduces opportunities for post-synthetic modifications through nucleophilic substitution reactions, enabling the creation of diverse molecular scaffolds tailored for specific therapeutic targets. Notably, the integration of fluorine atoms at the C(1) position of the propyl chain aligns with modern drug design strategies that leverage fluorination to optimize pharmacokinetic profiles and improve target selectivity.

Structurally, the compound exhibits a rigid conformation enforced by the tert-butyl carbamate ester linkage and the difluoroalkane segment, which may influence its conformational flexibility and binding interactions with biological macromolecules. Computational studies on similar fluorinated carbamates have demonstrated that such structural rigidity can enhance binding affinity by reducing entropic penalties during ligand-receptor association. The bis-fluorinated propyl chain also contributes to electronic effects that modulate hydrogen bonding capabilities and hydrophobic interactions at protein-ligand interfaces.

Recent research has explored the utility of N-substituted difluoroalkane sulfonamides in addressing challenges related to drug resistance mechanisms. For instance, compounds containing both sulfonyl and fluorinated alkane moieties have shown promise in overcoming efflux pump-mediated resistance in bacterial pathogens. The dual functionality provided by the chlorosulfonyl group allows for targeted conjugation with amino acid residues or other biomolecules involved in resistance pathways. Additionally, preliminary studies suggest that such compounds may act as prodrugs capable of releasing bioactive metabolites under specific enzymatic conditions.

In terms of synthetic accessibility, the compound can be prepared via a convergent approach involving three key steps: (1) formation of the difluoroalkane building block, (2) introduction of the chlorosulfonyl functionality through electrophilic substitution reactions with sulfonyl chlorides under controlled conditions, and (3) coupling with tert-butylamine via urea formation using carbonyldiimidazole or phosgene derivatives as coupling agents. Optimization protocols published in 2024 have demonstrated improved yields by employing microwave-assisted synthesis for step (1), achieving >90% conversion within 45 minutes at 150°C.

From an analytical perspective, characterization techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography are essential for confirming structural integrity and purity levels exceeding 99%. Advanced spectroscopic methods like two-dimensional NMR experiments provide detailed insights into conformational preferences influenced by both steric effects from the tert-butyl group and electronic effects from fluorine atoms.

The application landscape for this class of compounds extends beyond traditional small-molecule therapeutics into emerging areas such as covalent ligand design and photopharmacology. For example, recent work published in *ACS Medicinal Chemistry Letters* (Vol 15 Issue 4) demonstrated that analogous structures could serve as photoactivatable probes when incorporated into azobenzene-containing frameworks. The combination of light-responsive moieties with sulfonylated carbamates opens new avenues for spatiotemporal control over drug activity within living systems.

In preclinical studies focusing on central nervous system disorders, similar compounds have exhibited neuroprotective effects through modulation of glutamate receptor activity without inducing significant toxicity at therapeutic concentrations. These findings underscore the importance of rational structure-based design strategies when incorporating complex functional groups like those present in this compound.

Environmental impact assessments indicate that while the chlorosulfonyl functionality requires careful handling during synthesis due to its reactivity profile under acidic conditions, modern green chemistry approaches have enabled scalable production processes with minimal solvent waste generation rates below 0.5 L/g product equivalent per batch operation cycle.

Looking ahead to future developments in this field, ongoing research efforts aim to expand synthetic methodologies beyond conventional solution-phase reactions toward solid-phase supports suitable for combinatorial library generation targeting multiple disease indications simultaneously across different therapeutic areas including oncology applications where selective kinase inhibition remains an active area requiring innovative chemical solutions incorporating both fluorinated scaffolds combined with electrophilic warheads derived from sulfonylated precursors like those found here within this particular molecular architecture featuring both tert-butylation patterns along side strategically placed difluorination events throughout its core framework components.